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Compound of Interest

Compound Name: Isomaltulose hydrate

Cat. No.: B15380426

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address challenges encountered when working with Isomaltulose hydrate powders.

Frequently Asked Questions (FAQS)

Q1: What is Isomaltulose hydrate and why are its flow properties important?

Al: Isomaltulose hydrate, commercially known as Palatinose™, is a crystalline disaccharide
derived from sucrose.[1] It is a functional carbohydrate used as a sugar substitute.[1] The flow
properties of the powder are critical in pharmaceutical and food manufacturing for ensuring
uniform mixing, consistent die filling in tablet presses, and accurate dosing, all of which impact
the quality and efficacy of the final product.[2]

Q2: How does the hygroscopicity of Isomaltulose hydrate affect its flowability?

A2: Isomaltulose hydrate has low hygroscopicity, meaning it has a reduced tendency to
absorb moisture from the air.[3] This property contributes to its excellent flowability and
minimizes the risk of caking and lumping, even when blended with other sugars.[3]

Q3: What are the typical flow characteristics of Isomaltulose hydrate powder?

A3: Isomaltulose hydrate is generally characterized as a free-flowing powder. While specific
guantitative values can vary based on patrticle size and manufacturing processes, its low
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cohesiveness and minimal moisture uptake contribute to favorable flow behavior.
Q4: Can the hydration of a powder improve its flow properties?

A4: In some cases, crystal hydration can significantly improve the flow properties of a powder.
For example, converting a poorly flowing anhydrous substance to its monohydrate form can
lead to better flowability, even with similar particle size and morphology.

Troubleshooting Guide
Issue 1: Powder Caking and Lumping

e Question: My Isomaltulose hydrate powder is forming lumps and cakes in the hopper. What
could be the cause and how can | resolve it?

e Answer:

o Potential Cause 1: High Humidity. Although Isomaltulose hydrate has low hygroscopicity,
prolonged exposure to high-humidity environments can lead to moisture absorption and
subsequent caking.

= Solution: Store the powder in a controlled environment with low relative humidity.
Ensure that processing areas are also humidity-controlled.

o Potential Cause 2: Temperature Fluctuations. Temperature cycling can lead to moisture
migration within the powder bed, causing localized caking.

» Solution: Maintain a stable temperature during storage and processing.

o Potential Cause 3. Compaction. Excessive pressure from the weight of the powder in large
hoppers or storage containers can lead to compaction and caking.

» Solution: Use smaller hoppers or employ hopper designs that promote mass flow to
prevent dead zones where powder can compact.

Issue 2: Poor Powder Flow from Hopper (Arching and
Rat-holing)
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e Question: The Isomaltulose hydrate powder is not flowing consistently from the hopper. It's
forming an arch over the outlet (arching/bridging) or a narrow channel in the center (rat-
holing). How can | fix this?

e Answer:

o Potential Cause 1: Improper Hopper Design. The geometry of the hopper, such as the
hopper angle and outlet size, may not be suitable for the powder.

» Solution: Utilize a hopper with a steeper wall angle to promote mass flow. The outlet
size should be sufficiently large to prevent arching.

o Potential Cause 2: Inter-particle Cohesion. Even with a free-flowing powder, fine particles
can increase cohesion.

= Solution: Consider granulation to increase the particle size and create more uniform
granules, which generally have better flowability.

o Potential Cause 3: Mechanical Interlocking. Irregularly shaped particles can interlock,
hindering flow.

= Solution: While Isomaltulose hydrate is crystalline, ensuring a more uniform particle
shape through controlled crystallization or milling can be beneficial.

Issue 3: Inconsistent Tablet Weight or Capsule Fill

e Question: | am experiencing significant weight variation in my tablets/capsules. Could this be
related to the flow of the Isomaltulose hydrate powder?

e Answer:

o Potential Cause: Poor Powder Flowability. Inconsistent flow into the tablet die or capsule
shell is a primary cause of weight variation.

» Solution 1: Characterize Powder Flow. Use the experimental protocols outlined below to
guantify the flow properties (Angle of Repose, Carr's Index, Hausner Ratio) of your
powder batch.
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= Solution 2: Add Flow Enhancers. Incorporate glidants (e.g., colloidal silicon dioxide) or
lubricants (e.g., magnesium stearate) in small quantities to reduce inter-particle friction
and improve flow.

» Solution 3: Optimize Particle Size. A narrower particle size distribution can lead to more
consistent flow. Sieving to remove excessive fines may be beneficial.

Quantitative Data on Powder Flow Properties

Due to the limited availability of specific quantitative data for Isomaltulose hydrate in
published literature, the following tables provide illustrative values for a typical free-flowing
pharmaceutical excipient. These values can serve as a benchmark for evaluating the flow
properties of Isomaltulose hydrate powders.

Table 1: Flowability Classification Based on Angle of Repose, Carr's Index, and Hausner Ratio

Flow Character Angle of Repose (°) Carr's Index (%) Hausner Ratio
Excellent 25-30 <10 1.00-1.11

Good 31-35 11-15 1.12-1.18

Fair 36-40 16-20 1.19-1.25
Passable 41-45 21-25 1.26-1.34

Poor 46-55 26-31 1.35-1.45

Very Poor 56-65 32-37 1.46-1.59

Very, Very Poor >66 >38 >1.60

Source: Based on data from various pharmaceutical guidelines.

Table 2: lllustrative Flow Properties of a Free-Flowing Excipient (e.g., Isomaltulose Hydrate)
under Varying Conditions
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Parameter

Condition 1 (Low
Moisture, Uniform
Particle Size)

Condition 2
(Moderate
Moisture, Broader
Particle Size

Condition 3 (High
Moisture, High
Percentage of

Distribution) Fines)
Angle of Repose (°) 28 35 42
Bulk Density (g/mL) 0.65 0.62 0.58
Zﬂof)d Density 0.72 0.71 0.70
Carr's Index (%) 9.7 12.7 17.1
Hausner Ratio 1.11 1.14 1.21
Flow Character Excellent Good Fair

Experimental Protocols
Determination of Angle of Repose

o Objective: To measure the angle of the conical pile formed by the powder, which is an

indicator of inter-particle friction.

o Methodology (Fixed Funnel Method):

o Place a fixed-diameter circular base on a level, vibration-free surface.

[e]

the funnel should be at a fixed height above the base.

[e]

powder cone reaches the funnel tip.

[e]

o

Position a funnel with a specified orifice diameter above the center of the base. The tip of

Carefully pour the Isomaltulose hydrate powder through the funnel until the apex of the

Measure the height (h) of the powder cone and the radius (r) of the base.

Calculate the angle of repose (0) using the formula: 6 = tan=(h/r).
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Determination of Bulk and Tapped Density

o Objective: To measure the bulk and tapped densities of the powder, which are used to
calculate the Carr's Index and Hausner Ratio.

o Methodology:
o Weigh a specific amount of Isomaltulose hydrate powder.

o Gently pour the powder into a graduated cylinder and record the volume. This is the bulk
volume.

o Calculate the bulk density (p_bulk) = mass / bulk volume.

o Mechanically tap the graduated cylinder for a specified number of taps (e.g., 100, 500,
1250 taps) until the volume of the powder no longer changes significantly.

o Record the final volume. This is the tapped volume.

o Calculate the tapped density (p_tapped) = mass / tapped volume.

Calculation of Carr's Index and Hausner Ratio

o Objective: To use the bulk and tapped density values to assess the flowability and
compressibility of the powder.

» Methodology:

o

Carr's Index (%) = [ (p_tapped - p_bulk) / p_tapped ] * 100

o Hausner Ratio = p_tapped / p_bulk

[¢]

Interpret the results using the flowability classification in Table 1.

Visualizations
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Caption: Experimental workflow for characterizing the flow properties of Isomaltulose hydrate
powders.
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Caption: Troubleshooting flowchart for addressing poor powder flow issues with Isomaltulose
hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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